Cas no 34006-41-2 (4-methyl-5-methylsulfanyl-thiazol-2-amine)

• Product Name: 4-methyl-5-methylsulfanyl-thiazol-2-amine
• CAS No: 34006-41-2
• MF: C₅H₈N₂S₂
• MW: 160.260417938232
• CID: 4649057
• PubChem ID: 18735264
• Update Time: 2025-05-23

4-methyl-5-methylsulfanyl-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(methylsulfanyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-methyl-5-(methylthio)-
• 4-methyl-5-methylsulfanyl-thiazol-2-amine
• 4-Methyl-5-methylsulfanyl-thiazol-2-ylamine
• 4-Methyl-5-(methylthio)thiazol-2-amine
• EN300-60030
• IFCGTPBUMBVLLO-UHFFFAOYSA-N
• 34006-41-2
• Z317061820
• AKOS000179694
• G63682
• SCHEMBL2173608
• 4-methyl-5-methylsulfanyl-1,3-thiazol-2-amine

• Inchi： 1S/C5H8N2S2/c1-3-4(8-2)9-5(6)7-3/h1-2H3,(H2,6,7)
• InChI Key： IFCGTPBUMBVLLO-UHFFFAOYSA-N
• SMILES： S1C(SC)=C(C)N=C1N

Computed Properties

• Exact Mass: 160.01289061g/mol
• Monoisotopic Mass: 160.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 300.0±28.0 °C at 760 mmHg
• Flash Point: 135.2±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-methyl-5-methylsulfanyl-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-methyl-5-methylsulfanyl-thiazol-2-amine

4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine (CAS No. 34006-41-2): A Comprehensive Overview

4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine, also known by its CAS registry number CAS No. 34006-41-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine features a thiazole ring with methyl and methylsulfanyl substituents, making it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various precursor molecules, such as thioamides and aldehydes, to optimize the synthesis pathway. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of chemical properties, 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine exhibits unique reactivity due to the presence of electron-donating groups on the thiazole ring. These groups enhance the molecule's ability to participate in nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of more complex structures. Recent studies have highlighted its role as a building block for constructing bioactive molecules, particularly in the development of antifungal and anticancer agents.

The biological activity of 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine has been extensively investigated in recent years. Preclinical studies have demonstrated its potent antifungal properties against various pathogenic fungi, including Candida albicans and Aspergillus niger. Additionally, this compound has shown promising anticancer activity against human cancer cell lines, such as HeLa and MCF-7 cells, through mechanisms involving apoptosis induction and cell cycle arrest. These findings underscore its potential as a lead compound for drug development.

In the field of material science, 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine has been explored as a precursor for the synthesis of advanced materials with tailored electronic properties. Its ability to form coordination complexes with transition metals has led to its application in catalysis and sensor technology. Recent research has focused on its use in designing metalloporphyrins for applications in photovoltaics and gas sensing.

The toxicological profile of 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine has also been evaluated to ensure its safety for therapeutic applications. Acute toxicity studies in rodents have revealed low toxicity levels, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are warranted to fully assess its safety profile.

In conclusion, 4-Methyl-5-Methylsulfanyl-Thiazol-2-Amine (CAS No. 34006-41-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing science and technology.